Cas no 350854-28-3 (3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile)

• Product Name: 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile
• CAS No: 350854-28-3
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD11101000
• CID: 2186680
• Update Time: 2025-11-01

3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(1-Benzylpyrrolidin-3-yl)amino]propanenitrile
• VFDAZKUWPQLRAQ-UHFFFAOYSA-N
• 1-Benzyl-3-[N-(2-cyanoethyl)amino]pyrrolidine
• 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile

• MDL： MFCD11101000
• Inchi： 1S/C14H19N3/c15-8-4-9-16-14-7-10-17(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7,9-12H2
• InChI Key： VFDAZKUWPQLRAQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C1)NCCC#N

Computed Properties

• Exact Mass: 229.158
• Monoisotopic Mass: 229.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1

Additional information on 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile

3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile: An Overview of a Promising Compound (CAS No. 350854-28-3)

3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile (CAS No. 350854-28-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 350854-28-3, is characterized by its complex molecular structure, which includes a benzylpyrrolidine moiety and an aminopropanenitrile group. These structural features contribute to its diverse biological activities and make it a subject of extensive research.

The chemical structure of 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile consists of a central pyrrolidine ring substituted with a benzyl group at the 1-position and an aminopropanenitrile moiety at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has highlighted the potential of 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile in several therapeutic areas. One of the most notable applications is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions.

In preclinical studies, 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile has demonstrated promising effects in models of depression and anxiety. Its ability to modulate serotonin levels and enhance dopaminergic signaling has been associated with improved behavioral outcomes in animal models. These findings suggest that the compound may have potential as a novel antidepressant or anxiolytic agent.

Beyond its potential in psychiatric disorders, 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile has also shown promise in neurodegenerative diseases. Research indicates that it can protect neurons from oxidative stress and reduce inflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and enhance cellular resilience.

The pharmacokinetic properties of 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. Preclinical data suggest that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In addition to its therapeutic potential, 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile has been explored for its use as a research tool in understanding the mechanisms underlying various neurological disorders. Its ability to selectively interact with specific receptors and signaling pathways makes it valuable for elucidating the roles of these targets in disease pathogenesis.

The synthesis of 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile involves several steps, including the formation of the benzylpyrrolidine ring and the subsequent attachment of the aminopropanenitrile group. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced efficiently for both research and potential clinical applications.

In conclusion, 3-(1-Benzylpyrrolidin-3-yl)aminopropanenitrile (CAS No. 350854-28-3) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and biological activities make it an exciting area of study for medicinal chemists and pharmacologists alike. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound may pave the way for innovative treatments in various medical fields.